Cas no 61561-57-7 (Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-)

• Product Name: Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-
• CAS No: 61561-57-7
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 474804
• PubChem ID: 15621218
• Update Time: 2025-04-19

Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-
• 2-[2-(4-propan-2-ylbenzoyl)phenyl]acetic acid
• DTXSID80575923
• {2-[4-(Propan-2-yl)benzoyl]phenyl}acetic acid
• 61561-57-7

• Inchi： 1S/C18H18O3/c1-12(2)13-7-9-14(10-8-13)18(21)16-6-4-3-5-15(16)11-17(19)20/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key： YZEQARHJOKUKJO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CC(=O)O)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37